Cas no 1249490-07-0 (2-(butan-2-yloxy)pyridine-4-carbonitrile)

• Product name: 2-(butan-2-yloxy)pyridine-4-carbonitrile
• CAS No: 1249490-07-0
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 4581231

2-(butan-2-yloxy)pyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(butan-2-yloxy)pyridine-4-carbonitrile

• Inchi： 1S/C10H12N2O/c1-3-8(2)13-10-6-9(7-11)4-5-12-10/h4-6,8H,3H2,1-2H3
• InChI Key： PRGOOZYYBRKHKN-UHFFFAOYSA-N
• SMILES： C1(OC(C)CC)=NC=CC(C#N)=C1

Additional information on 2-(butan-2-yloxy)pyridine-4-carbonitrile

Comprehensive Overview of 2-(butan-2-yloxy)pyridine-4-carbonitrile (CAS No. 1249490-07-0)

2-(butan-2-yloxy)pyridine-4-carbonitrile (CAS No. 1249490-07-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique pyridine core and cyano functional group, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, C10H12N2O, combines a pyridine-4-carbonitrile backbone with a butan-2-yloxy substituent, offering distinct reactivity and application potential.

In recent years, the demand for nitrile-containing compounds like 2-(butan-2-yloxy)pyridine-4-carbonitrile has surged due to their role in designing bioactive molecules. Researchers frequently explore its utility in heterocyclic chemistry, where it acts as a precursor for pharmaceutical intermediates or agrochemical additives. The compound’s stability and solubility profile make it suitable for catalytic reactions and cross-coupling methodologies, aligning with trends in sustainable chemistry and green synthesis.

One of the most searched questions related to this compound is: "What are the applications of pyridine-4-carbonitrile derivatives in drug discovery?" Studies highlight its relevance in constructing kinase inhibitors and antiviral agents, particularly in optimizing ADME properties (Absorption, Distribution, Metabolism, Excretion). Additionally, its butan-2-yloxy side chain enhances lipophilicity, a critical factor in central nervous system (CNS) drug design.

From an industrial perspective, 2-(butan-2-yloxy)pyridine-4-carbonitrile is often discussed in forums focusing on high-value chemical intermediates. Its synthesis typically involves nucleophilic substitution or Pd-catalyzed cyanation, methods frequently optimized for scale-up production. Environmental considerations also drive interest in solvent-free protocols for its preparation, reflecting broader industry shifts toward eco-friendly manufacturing.

Analytical characterization of this compound relies on advanced techniques such as NMR spectroscopy, HPLC purity analysis, and mass spectrometry. These methods ensure compliance with pharmaceutical-grade standards, addressing another common query: "How is the purity of CAS 1249490-07-0 validated?" Regulatory guidelines emphasize stringent control over residual solvents and heavy metal content, further underscoring its importance in GMP-compliant synthesis.

Emerging applications of 2-(butan-2-yloxy)pyridine-4-carbonitrile extend to material science, where its π-conjugated system contributes to organic semiconductors and light-emitting diodes (OLEDs). This aligns with the growing market for flexible electronics and energy-efficient displays, topics trending in nanotechnology discussions.

In summary, 2-(butan-2-yloxy)pyridine-4-carbonitrile (CAS No. 1249490-07-0) exemplifies the intersection of multidisciplinary chemistry and industrial innovation. Its adaptability across drug development, catalysis, and advanced materials ensures sustained relevance in both academic and commercial spheres. Future research may explore its biocompatibility and structure-activity relationships, answering yet-unaddressed queries in chemical biology.